Cas no 32886-55-8 (Boc-glu(otbu)-osu)

• Product Name: Boc-glu(otbu)-osu
• CAS No: 32886-55-8
• MF: C₁₈H₂₈N₂O₈
• MW: 400.423525810242
• MDL: MFCD00153303
• CID: 293907
• PubChem ID: 56777352
• Update Time: 2025-05-19

Boc-glu(otbu)-osu Chemical and Physical Properties

Names and Identifiers

• (S)-5-tert-Butyl 1-(2,5-dioxopyrrolidin-1-yl) 2-((tert-butoxycarbonyl)amino)pentanedioate
• 5-O-tert-butyl 1-O-(2,5-dioxopyrrolidin-1-yl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanedioate
• Boc-glu(otbu)-osu
• Boc-L-glutamic acid γ-tert-butyl ester α-N-hydroxysuccinimide ester
• L-Glutamic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 5-(1,1-dimethylethyl)1-(2,5-dioxo-1-pyrroli...
• L-Glutamic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 5-(1,1-dimethylethyl)1-(2,5-dioxo-1-pyrrolidinyl) ester
• 5-tert-butyl 1-(2,5-dioxopyrrolidin-1-yl)-N-(tert-butoxycarbonyl)-L-glutamate
• AK129315
• Boc-L-Glu(OtBu)-OSu
• N-Boc-(S)-glutamic acid (tert-butyl ester) N-hydroxysuccinimide ester
• N-[(N-Carboxy-L-alpha-glutamyl)oxy]succinimide di-tert-butyl ester
• 5-tert-Butyl 1-(2,5-dioxopyrrolidin-1-yl) N-(tert-butoxycarbonyl)-L-glutamate
• S-32886-55-8
• A875499
• DTXSID50718547
• SCHEMBL3749003
• MFCD00153303
• 32886-55-8
• AS-49060
• CS-0208711
• AKOS016014432
• HZDCTRJVURFFQX-NSHDSACASA-N
• FD21412
• (S)-5-tert-butyl 1-(2,5-dioxopyrrolidin-1-yl) 2-(tert-butoxycarbonylamino)pentanedioate
• N-Boc-O5-tert-butyl-L-glutamic acid succinimido ester

• MDL： MFCD00153303
• Inchi： 1S/C18H28N2O8/c1-17(2,3)26-14(23)10-7-11(19-16(25)27-18(4,5)6)15(24)28-20-12(21)8-9-13(20)22/h11H,7-10H2,1-6H3,(H,19,25)/t11-/m0/s1
• InChI Key： HZDCTRJVURFFQX-NSHDSACASA-N
• SMILES： O(C(CC[C@@H](C(=O)ON1C(CCC1=O)=O)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 400.18500
• Monoisotopic Mass: 400.18456586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),
• PSA: 128.31000
• LogP: 1.93760

Boc-glu(otbu)-osu Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-glu(otbu)-osu

Introduction to Boc-glu(otbu)-osu and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and biotechnology. Among these, Boc-glu(otbu)-osu stands out as a compound of significant interest due to its utility in peptide synthesis and its relevance in various biochemical applications. This compound, identified by the CAS number 32886-55-8, is a protected form of glutamic acid, which is an essential amino acid involved in numerous biological processes. The detailed exploration of this compound not only highlights its structural and functional attributes but also underscores its contributions to contemporary research.

The chemical structure of Boc-glu(otbu)-osu encompasses a series of protective groups that enhance its stability and reactivity, making it an invaluable intermediate in the synthesis of complex peptides. The Boc (tert-butoxycarbonyl) group provides an amine protection, while the OtBu (tert-butoxycarbonyl) group safeguards the carboxyl group. The osu moiety refers to the overall protected state of the glutamic acid residue, ensuring that it remains inert under various reaction conditions until specifically deprotected. This dual protection strategy is crucial for maintaining the integrity of peptide chains during synthesis.

In recent years, the demand for high-quality peptide-based therapeutics has surged, driven by their targeted action and minimal side effects. Boc-glu(otbu)-osu has emerged as a key building block in this domain, facilitating the efficient construction of bioactive peptides. For instance, its application in the synthesis of enzyme inhibitors has shown promising results in treating metabolic disorders. Studies have demonstrated that peptides derived from such protected amino acids exhibit enhanced binding affinity and stability, which are critical factors for drug efficacy.

The role of Boc-glu(otbu)-osu extends beyond peptide synthesis; it also finds utility in the development of novel biomaterials. Researchers have leveraged its structural properties to create functionalized polymers that mimic biological matrices. These materials are being explored for tissue engineering applications, where precise control over molecular architecture is essential for successful regeneration. The compound's ability to integrate seamlessly into larger molecular frameworks makes it a versatile tool for biomaterial scientists.

Advances in computational chemistry have further enhanced the understanding and application of Boc-glu(otbu)-osu. Molecular modeling studies have revealed insights into its interactions with other biomolecules, providing a foundation for rational drug design. By predicting how this compound binds to target proteins, researchers can optimize its pharmacophoric features, leading to more effective therapeutic agents. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of Boc-glu(otbu)-osu involves multi-step organic transformations that require meticulous optimization to ensure high yield and purity. Recent innovations in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact. Green chemistry principles are being increasingly adopted, with an emphasis on minimizing waste and utilizing sustainable reagents. These advancements not only improve the accessibility of Boc-glu(otbu)-osu but also align with global efforts towards sustainable chemical practices.

From a regulatory perspective, the handling and use of Boc-glu(otbu)-osu must adhere to stringent quality control measures to ensure safety and consistency. Manufacturers must comply with Good Manufacturing Practices (GMP) to guarantee that the compound meets the required standards for pharmaceutical applications. This includes rigorous testing for purity, stability, and absence of impurities that could affect its performance or pose health risks.

The future prospects of Boc-glu(otbu)-osu are vast, with ongoing research uncovering new applications and refining existing ones. As our understanding of biological systems evolves, so does the potential for this compound to contribute to groundbreaking discoveries. Whether in drug development or biomaterial science, Boc-glu(otbu)-osu continues to be a cornerstone in modern chemical biology, driving innovation and progress across multiple disciplines.